Cas no 1479382-12-1 (3-(cycloheptylmethyl)azetidine)
1479382-12-1 structure
Product Name:3-(cycloheptylmethyl)azetidine
CAS No:1479382-12-1
MF:C11H21N
MW:167.29114317894
CID:5841436
PubChem ID:65910487
Update Time:2024-01-13
3-(cycloheptylmethyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- Azetidine, 3-(cycloheptylmethyl)-
- 3-(Cycloheptylmethyl)azetidine
- EN300-1847766
- AKOS015251919
- CS-0267549
- 1479382-12-1
- 3-(cycloheptylmethyl)azetidine
-
- Inchi: 1S/C11H21N/c1-2-4-6-10(5-3-1)7-11-8-12-9-11/h10-12H,1-9H2
- InChI Key: FWUHEXLXMKUIEX-UHFFFAOYSA-N
- SMILES: N1CC(CC2CCCCCC2)C1
Computed Properties
- Exact Mass: 167.167399674g/mol
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.905±0.06 g/cm3(Predicted)
- Boiling Point: 238.6±8.0 °C(Predicted)
- pka: 11.23±0.40(Predicted)
3-(cycloheptylmethyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847766-0.05g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-0.1g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-0.25g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-0.5g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-1.0g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1847766-2.5g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-5.0g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1847766-10.0g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1847766-1g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1847766-5g |
3-(cycloheptylmethyl)azetidine |
1479382-12-1 | 5g |
$3065.0 | 2023-09-19 |
3-(cycloheptylmethyl)azetidine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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